molecular formula C10H18O B8688954 1-Decyn-4-ol CAS No. 27907-00-2

1-Decyn-4-ol

Cat. No.: B8688954
CAS No.: 27907-00-2
M. Wt: 154.25 g/mol
InChI Key: KBUOIXPROFWBTA-UHFFFAOYSA-N
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Description

1-Decyn-4-ol is a useful research compound. Its molecular formula is C10H18O and its molecular weight is 154.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

27907-00-2

Molecular Formula

C10H18O

Molecular Weight

154.25 g/mol

IUPAC Name

dec-1-yn-4-ol

InChI

InChI=1S/C10H18O/c1-3-5-6-7-9-10(11)8-4-2/h2,10-11H,3,5-9H2,1H3

InChI Key

KBUOIXPROFWBTA-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC(CC#C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

20.00 Grams of the 2-chloroallyl-n-hexylcarbinol obtained above were dissolved in 200 g of N,N-dimethylformamide, and 8.39 g of sodium hydroxide in a flake form were added. The resultant mixture was stirred at 25° C. for 10 hours. After the reaction was completed the reaction mixture was neutralized with concentrated hydrochloric acid, and insolubles were filtered off. After the filtrate was concentrated under reduced pressure, the concentration residue was subjected to extraction with toluene, washed with a 7% sodium carbonate aqueous solution and then dried over sodium sulfate. The desiccant was filtered off, and the toluene was distilled off. The resultant oily substance was distilled under reduced pressure to give 15.70 g of n-hexylpropargylcarbinol. The results were as follows.
Name
2-chloroallyl-n-hexylcarbinol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
8.39 g
Type
reactant
Reaction Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
200 g
Type
solvent
Reaction Step Five

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